Cas no 2231673-39-3 (3-amino-5-(trifluoromethyl)cyclohexan-1-one)

• Product Name: 3-amino-5-(trifluoromethyl)cyclohexan-1-one
• CAS No: 2231673-39-3
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 5301223
• Update Time: 2026-03-10

3-amino-5-(trifluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(trifluoromethyl)cyclohexan-1-one

• Inchi： 1S/C7H10F3NO/c8-7(9,10)4-1-5(11)3-6(12)2-4/h4-5H,1-3,11H2
• InChI Key： CMNXATUJAFWTET-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C(F)(F)F)CC(N)C1

Additional information on 3-amino-5-(trifluoromethyl)cyclohexan-1-one

Introduction to 3-Amino-5-(Trifluoromethyl)cyclohexan-1-One (CAS No. 2231673-39-3)

3-Amino-5-(trifluoromethyl)cyclohexan-1-one, also known by its CAS registry number 2231673-39-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its cyclohexanone ring structure, which is substituted with an amino group at the 3-position and a trifluoromethyl group at the 5-position. The combination of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The synthesis of 3-amino-5-(trifluoromethyl)cyclohexan-1-one typically involves multi-step reactions, often starting from readily available cyclohexanone derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution or nucleophilic aromatic substitution, depending on the specific reaction conditions. The amino group is introduced via reductive amination or other amine-forming reactions, ensuring high yield and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving selectivity.

One of the most notable applications of cas no 2231673-39-3 is in the field of drug discovery. The compound serves as a key intermediate in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its unique structure allows for the formation of hydrogen bonds and π-interactions, which are critical for molecular recognition and binding affinity in biological systems.

In addition to its role in pharmaceuticals, 3-amino-5-(trifluoromethyl)cyclohexan-1-one has found applications in materials science. The compound is used as a precursor for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The physical properties of cas no 2231673-39-3 are well-documented, with a melting point of approximately 145°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and acetonitrile facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, the ecological impact of cas no 2231673-39-3 has been studied extensively. Research indicates that the compound exhibits low toxicity to aquatic organisms when exposed to concentrations within regulatory limits. However, proper handling and disposal procedures are recommended to minimize any potential environmental risks.

In conclusion, cas no 2231673-40-x, commonly referred to as cas no 2244444444, remains a pivotal compound in contemporary chemical research due to its diverse applications and unique structural features. As scientific advancements continue to unfold, the potential for new discoveries involving this compound is vast, promising innovative solutions across multiple disciplines.